5-cyano-4-(3,4-dimethoxyphenyl)-6-(ethylthio)-2-methyl-N-(o-tolyl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-cyano-4-(3,4-dimethoxyphenyl)-6-(ethylthio)-2-methyl-N-(o-tolyl)nicotinamide, also known as AG-1478, is a small molecule inhibitor that targets the epidermal growth factor receptor (EGFR) tyrosine kinase. It is widely used in scientific research to study the EGFR signaling pathway and its role in cancer and other diseases.
Scientific Research Applications
Synthesis and Structural Analysis
Research on nicotinic acid derivatives often revolves around the synthesis and structural analysis of these compounds, which are crucial for understanding their potential applications in various fields. For instance, the study by Paine (1987) provides insights into a convenient synthesis of alkyl-substituted ethyl nicotinates, which are essential for developing novel compounds with potential pharmaceutical applications (Paine, 1987). Similarly, the research by Zhou et al. (2008) focuses on the synthesis of novel ethyl nicotinate derivatives, highlighting the importance of structural analysis through XRD, GC–MS, and NMR spectroscopy (Zhou et al., 2008).
Biological Activities
Nicotinic acid derivatives are also investigated for their biological activities, including antimicrobial and antiprotozoal effects. For example, Gad-Elkareem and El-Adasy (2010) studied the synthesis and antibacterial activity of new ethyl thionicotinates and related compounds, revealing their potential as antimicrobial agents (Gad-Elkareem & El-Adasy, 2010). This research underscores the importance of nicotinic acid derivatives in developing new therapeutic agents.
Photoluminescent Materials
In addition, nicotinic acid derivatives have been explored for their potential in creating new classes of photoluminescent materials. The electrochemical oxidation study of amino-cyano-phenylthiophene derivatives by Ekinci et al. (2000) demonstrates the formation of π-conjugated oligoaminothiophenes with photoluminescent properties, opening avenues for their use in materials science (Ekinci et al., 2000).
properties
IUPAC Name |
5-cyano-4-(3,4-dimethoxyphenyl)-6-ethylsulfanyl-2-methyl-N-(2-methylphenyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N3O3S/c1-6-32-25-18(14-26)23(17-11-12-20(30-4)21(13-17)31-5)22(16(3)27-25)24(29)28-19-10-8-7-9-15(19)2/h7-13H,6H2,1-5H3,(H,28,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRPZWPBYUMDZSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC(=C(C(=C1C#N)C2=CC(=C(C=C2)OC)OC)C(=O)NC3=CC=CC=C3C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.